5-(1H-tetrazol-5-yl)thiophene-2-sulfonyl chloride

• IUPAC Name: 5-(2H-tetrazol-5-yl)thiophene-2-sulfonyl chloride
• InChI: InChI=1S/C5H3ClN4O2S2/c6-14(11,12)4-2-1-3(13-4)5-7-9-10-8-5/h1-2H,(H,7,8,9,10)
• InChI Key: CRGNDNVYOIZJQY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)S(=O)(=O)Cl)C2=NNN=N2
• Molecular Formula: C5H3ClN4O2S2
• DSSTOX Substance ID: DTXSID00680583
• Molecular Weight: 250.7 g/mol
• CAS No.: 924964-21-6

Description

5-(1H-tetrazol-5-yl)thiophene-2-sulfonyl chloride, also known as 5-TTS, is a chemical compound that is used in many scientific research applications. It is a versatile sulfonyl chloride derivative of thiophene, which has a wide range of applications in the fields of biochemistry, pharmacology, and biophysics. 5-TTS has been used in a variety of in vivo and in vitro studies, and it has been found to display a number of interesting biochemical and physiological effects.

Scientific Research Applications

• Synthesis and Characterization 5-(1H-tetrazol-5-yl)thiophene-2-sulfonyl chloride is involved in various synthetic processes. For instance, it is used in the synthesis of sulfonylcarbamimidic azides from sulfonyl chlorides and 5-aminotetrazole, as studied by PeetNorton et al. (1987) (PeetNorton et al., 1987). Additionally, Al-Hourani et al. (2015) explored its role in forming crystal structures of tetrazole derivatives (Al-Hourani et al., 2015).

• Catalysis in Synthesis of Tetrazoles The compound has been utilized as a catalyst in the green synthesis of 5-substituted 1H-tetrazole derivatives, as reported by Aali et al. (2022). This method highlights the use of ethylene glycol as a green solvent and showcases the efficiency of the synthesis process (Aali et al., 2022).

• Chemical Reactions and Derivatives Obafemi (1982) described various reactions of 5-chloro-2-thiophenesulfonyl chloride, which is structurally related to the compound . These reactions include the formation of sulfonamides, sulfonyl azides, and more (Obafemi, 1982). Reese and Pei-Zhuo (1993, 1994) also investigated its use in the phosphotriester approach for synthesizing oligonucleotides (Reese & Pei-Zhuo, 1993) (Reese & Pei-Zhuo, 1994).

• Molecular Structure and Biological Evaluation Studies like those by Akram et al. (2019) involve the synthesis, molecular structure, spectroscopic properties, and biological evaluation of tetrazole derivatives, providing insights into the applications of this compound in medicinal chemistry and biochemistry (Akram et al., 2019).

• Antiviral Activity Chen et al. (2010) synthesized thiadiazole sulfonamide derivatives starting from compounds structurally similar to this compound, revealing their potential anti-tobacco mosaic virus activity (Chen et al., 2010).